![molecular formula C17H20O3 B4974522 1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene](/img/structure/B4974522.png)
1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methoxy-3-[3-(3-methylphenoxy)propoxy]benzene, also known as ICI-118,551, is a selective β2-adrenergic receptor antagonist. This compound has been extensively studied due to its potential applications in scientific research and drug development.
Mechanism of Action
1-Methoxy-3-[3-(3-methylphenoxy)propoxy]benzene works by selectively blocking the β2-adrenergic receptors. These receptors are found in various tissues, including the lungs, heart, and skeletal muscle. When activated, these receptors stimulate various physiological processes, including smooth muscle relaxation, cardiac function, and glucose metabolism. By blocking these receptors, this compound can reduce the effects of β2-adrenergic receptor activation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of cAMP, a second messenger molecule that is involved in various physiological processes. Additionally, this compound has been shown to reduce airway hyperresponsiveness in animal models of asthma and COPD.
Advantages and Limitations for Lab Experiments
One advantage of using 1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene in lab experiments is its selectivity for the β2-adrenergic receptor. This allows researchers to specifically study the effects of β2-adrenergic receptor activation or inhibition. Additionally, this compound has been extensively studied and has a well-established mechanism of action. One limitation of using this compound is its potential off-target effects. Although this compound is selective for the β2-adrenergic receptor, it may also interact with other receptors or enzymes.
Future Directions
There are many potential future directions for research on 1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene. One direction is the development of more selective β2-adrenergic receptor antagonists with improved pharmacokinetic properties. Additionally, this compound could be used in combination with other drugs for the treatment of respiratory disorders. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in various disease states.
Synthesis Methods
1-Methoxy-3-[3-(3-methylphenoxy)propoxy]benzene can be synthesized using a variety of methods. One common method involves the reaction of 3-(3-methylphenoxy)propyl magnesium bromide with 1-bromo-2-methoxybenzene in the presence of a palladium catalyst. Another method involves the reaction of 3-(3-methylphenoxy)propyl chloride with sodium methoxide and 1-bromo-2-methoxybenzene.
Scientific Research Applications
1-Methoxy-3-[3-(3-methylphenoxy)propoxy]benzene has been used extensively in scientific research as a selective β2-adrenergic receptor antagonist. This compound has been used to study the role of β2-adrenergic receptors in various physiological processes, including cardiac function, smooth muscle relaxation, and glucose metabolism. Additionally, this compound has been used in drug development for the treatment of asthma, chronic obstructive pulmonary disease (COPD), and other respiratory disorders.
properties
IUPAC Name |
1-methoxy-3-[3-(3-methylphenoxy)propoxy]benzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20O3/c1-14-6-3-8-16(12-14)19-10-5-11-20-17-9-4-7-15(13-17)18-2/h3-4,6-9,12-13H,5,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNVBMZXPANNNGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCCCOC2=CC=CC(=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.